N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-2,3-dimethoxybenzamide

• IUPAC Name: N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-2,3-dimethoxybenzamide
• InChI: InChI=1S/C17H16N2O3S/c1-21-13-7-3-6-11(15(13)22-2)16(20)19-17-12(9-18)10-5-4-8-14(10)23-17/h3,6-7H,4-5,8H2,1-2H3,(H,19,20)
• InChI Key: BHPWVSMNZDWAFX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C(=O)NC2=C(C3=C(S2)CCC3)C#N
• Molecular Formula: C17H16N2O3S
• Molecular Weight: 328.4 g/mol

Description

N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-2,3-dimethoxybenzamide, also known as CPDT-2, is a chemical compound that has been studied for its potential applications in scientific research.

Scientific Research Applications

N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-2,3-dimethoxybenzamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to have a high affinity for the AMPA receptor, which is a type of glutamate receptor that plays a key role in synaptic plasticity and learning and memory. N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-2,3-dimethoxybenzamide has been shown to enhance AMPA receptor activity, which may have implications for the treatment of neurological disorders such as Alzheimer's disease and schizophrenia.

Mechanism of Action

N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-2,3-dimethoxybenzamide works by binding to the AMPA receptor and increasing its activity. This leads to an increase in synaptic transmission, which can enhance learning and memory. N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-2,3-dimethoxybenzamide has also been shown to have neuroprotective effects, which may be due to its ability to reduce oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-2,3-dimethoxybenzamide has been shown to have a number of biochemical and physiological effects. It has been found to enhance synaptic transmission, increase neuronal excitability, and improve cognitive function. N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-2,3-dimethoxybenzamide has also been shown to have neuroprotective effects, which may be due to its ability to reduce oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-2,3-dimethoxybenzamide in lab experiments is its high affinity for the AMPA receptor, which makes it a useful tool for studying the role of the AMPA receptor in synaptic plasticity and learning and memory. However, one limitation of using N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-2,3-dimethoxybenzamide is that it can be difficult to obtain in its pure form, which can make it challenging to use in experiments.

Future Directions

There are a number of future directions for research on N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-2,3-dimethoxybenzamide. One area of focus is the development of new compounds that are similar to N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-2,3-dimethoxybenzamide but have improved pharmacological properties. Another area of focus is the study of N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-2,3-dimethoxybenzamide in animal models of neurological disorders such as Alzheimer's disease and schizophrenia. Finally, there is a need for further research on the biochemical and physiological effects of N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-2,3-dimethoxybenzamide, particularly in terms of its potential neuroprotective effects.
In conclusion, N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-2,3-dimethoxybenzamide is a chemical compound that has been studied for its potential applications in scientific research. It has been found to have a high affinity for the AMPA receptor, which plays a key role in synaptic plasticity and learning and memory. N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-2,3-dimethoxybenzamide has been shown to enhance AMPA receptor activity, which may have implications for the treatment of neurological disorders such as Alzheimer's disease and schizophrenia. While there are some limitations to using N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-2,3-dimethoxybenzamide in lab experiments, there are also a number of future directions for research on this compound.

Synthesis Methods

N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-2,3-dimethoxybenzamide can be synthesized using a multi-step process that involves the reaction of 2,3-dimethoxybenzoyl chloride with 3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophene in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-2,3-dimethoxybenzamide in its pure form.